N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}cyclohexanecarboxamide
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Description
N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}cyclohexanecarboxamide is a useful research compound. Its molecular formula is C20H25NO5S and its molecular weight is 391.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
N-(Arylcarbamothioyl)-cyclohexanecarboxamide derivatives have been synthesized and characterized, highlighting their structural properties and potential applications in chemical synthesis and materials science. The cyclohexane ring in these compounds adopts a chair conformation, indicative of their stable molecular structures which could be relevant for the development of new chemical entities with specific physicochemical properties (Özer et al., 2009).
Antimycobacterial Activity
Research into the antimycobacterial activity of related compounds, such as 9-aryl-, 9-arylsulfonyl-, and 9-benzyl-6-(2-furyl)purines, has shown promise for the development of new antituberculosis drugs. This work highlights the potential therapeutic applications of compounds with structural similarities to N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}cyclohexanecarboxamide in treating infectious diseases (Bakkestuen et al., 2005).
Alzheimer's Disease Therapy
A study on multifunctional amides, including a compound with a related structure, explored their enzyme inhibitory potentials and mild cytotoxicity. This research suggests potential applications in Alzheimer's disease therapy, demonstrating the importance of chemical synthesis in developing new therapeutic agents (Hassan et al., 2018).
Polymerization Catalysis
The manipulation of polymer branching density using phosphine-sulfonate palladium and nickel catalysts, with a focus on heterocyclic unit incorporation, points to applications in polymer science. This research could lead to the development of new materials with specific mechanical and chemical properties (Yang et al., 2017).
Enzyme Inhibition
The linear synthesis of derivatives related to this compound has shown considerable inhibitory activity against the α-glucosidase enzyme. This indicates potential applications in the treatment of diseases such as diabetes, where enzyme inhibition plays a therapeutic role (Abbasi et al., 2019).
Properties
IUPAC Name |
N-[2-(furan-2-yl)-2-(4-methoxyphenyl)sulfonylethyl]cyclohexanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO5S/c1-25-16-9-11-17(12-10-16)27(23,24)19(18-8-5-13-26-18)14-21-20(22)15-6-3-2-4-7-15/h5,8-13,15,19H,2-4,6-7,14H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWNKHBLVDSFIJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)C2CCCCC2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.